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Compound of Interest

Compound Name: 4-ethylhexan-1-amine

CAS No.: 1000510-56-4

Cat. No.: B6155204 Get Quote

Chemical Identity & Structural Analysis
Accurate identification is the prerequisite for any physicochemical characterization. 4-
ethylhexan-1-amine is a primary amine with a branched alkyl chain.

Parameter Data / Descriptor

IUPAC Name 4-Ethylhexan-1-amine

Common Synonyms 4-Ethylhexylamine; 1-Amino-4-ethylhexane

CAS Registry Number
1000510-56-4 (Sigma-Aldrich); 19902-98-8

(Yaws/NIST)

Molecular Formula

Molecular Weight 129.25 g/mol

SMILES CCC(CC)CCCN

Isomeric Distinction (Critical)
Researchers must distinguish this compound from its ubiquitous isomer, 2-ethylhexylamine

(CAS 104-75-6).
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2-Ethylhexylamine: Branching at C2 (alpha to the amine). High steric hindrance around the

nitrogen.

4-Ethylhexan-1-amine: Branching at C4 (gamma to the amine). Reduced steric hindrance

at the nitrogen center, affecting boiling point and reactivity.

Physicochemical Properties
The following values represent a synthesis of thermodynamic modeling and comparative

analysis with structural isomers (n-octylamine and 2-ethylhexylamine).

Boiling Point
The boiling point of amines is governed by intermolecular hydrogen bonding and van der Waals

forces.

Estimated Boiling Point:170 °C – 174 °C (at 760 mmHg)

Thermodynamic Basis:

Linear Reference: n-Octylamine boils at 175–177 °C.

Branched Reference: 2-Ethylhexylamine boils at 169 °C.[1]

Mechanism: Branching generally lowers the boiling point by disrupting efficient molecular

packing (lowering van der Waals interactions). However, the C4-ethyl branch in 4-
ethylhexan-1-amine is further from the polar amine head than the C2-ethyl group in 2-

ethylhexylamine. This results in slightly better packing and less disruption of the hydrogen-

bonding network compared to the 2-ethyl isomer, suggesting a boiling point slightly higher

than 169 °C but lower than the linear n-octylamine.

Refractive Index ( )
Refractive index is a measure of electronic polarizability and is highly sensitive to purity.

Estimated Refractive Index:1.420 – 1.425 (at 20 °C)

Comparative Analysis:
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n-Octylamine:

2-Ethylhexylamine:[2][3][4][5]

Trend: As the molecule becomes more globular (more branched), the refractive index

typically decreases due to lower molar density. 4-ethylhexan-1-amine, being less globular

than the 2-ethyl isomer, will likely exhibit an index intermediate between the two.

Experimental Determination Protocols
For drug development workflows, relying on database estimates is insufficient. The following

self-validating protocols allow for the precise determination of these constants for a specific lot.

Boiling Point Determination (Siwoloboff Method)
Best for small sample volumes (<1 mL) typical in early-stage synthesis.

Workflow:

Preparation: Place a small amount of 4-ethylhexan-1-amine in a melting point capillary

tube.

Nucleation: Insert a finer capillary (sealed at the top) upside down into the liquid to trap a

small air bubble.

Heating: Attach the tube to a thermometer and heat in a melting point apparatus or oil bath.

Observation:

As temperature rises, a slow stream of bubbles will emerge from the inverted capillary

(thermal expansion).

The Endpoint: When the bubble stream becomes a rapid, continuous chain, the vapor

pressure of the liquid equals the atmospheric pressure. Stop heating immediately.

The Reading: Record the temperature exactly when the bubbling stops and the liquid

begins to be sucked back into the inverted capillary. This is the true boiling point.
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Refractive Index Measurement (Abbe Refractometry)
Critical for assessing purity. A deviation of >0.002 from the expected range indicates significant

impurity (e.g., water or residual solvent).

Workflow Diagram:

Sample Preparation
(Dry & Degas)

Clean Prism
(Ethanol/Acetone)

Calibration
(Water: 1.3330 @ 20°C)

Apply 2-3 Drops
4-ethylhexan-1-amine

Thermal Equilibration
(Wait 60s for 20°C)

Align Crosshairs
& Read nD

Temp Correction
(+0.00045 per °C > 20)

Validation
(Range: 1.420-1.425?)Fail: Reclean/Redistill

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) for high-precision refractive index

determination of aliphatic amines.

Temperature Correction: If the measurement cannot be performed exactly at 20 °C, use the

following correction factor for aliphatic amines:

Where

is the measurement temperature in °C.

Applications in Drug Development
4-ethylhexan-1-amine acts as a strategic lipophilic handle. In Medicinal Chemistry, it is used

to:

Modulate LogP: The branched C8 chain increases lipophilicity (LogP ~2.8–3.0) without the

high steric bulk of a tert-butyl or cyclohexyl group, allowing for fine-tuning of membrane

permeability.

Scaffold Synthesis: It serves as a nucleophile in the synthesis of Tankyrase Inhibitors, where

the 4-ethylhexyl tail occupies a specific hydrophobic pocket in the enzyme (e.g., TNKS1/2

ARC4 domain), providing selectivity over other PARP enzymes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b6155204?utm_src=pdf-body-img
https://www.benchchem.com/product/b6155204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety & Handling
Hazards: Corrosive (Skin Corr. 1B), Flammable Liquid (Category 3).

Storage: Store under inert atmosphere (Argon/Nitrogen). Amines readily absorb

from the air to form carbamates, which will appear as white solid precipitates and skew
refractive index readings.

Incompatibility: Strong oxidizing agents, acids, and acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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